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Compound of Interest

Compound Name: 4-(Heptyloxy)benzoic acid

Cat. No.: B096684 Get Quote

Ensuring the safe handling and disposal of chemical reagents is paramount for laboratory

safety and environmental protection. This guide provides essential safety and logistical

information for the proper disposal of 4-(Heptyloxy)benzoic acid, tailored for researchers,

scientists, and drug development professionals.

Key Safety and Physical Data
For quick reference, the following tables summarize the essential quantitative data for 4-
(Heptyloxy)benzoic acid.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₁₄H₂₀O₃

Molecular Weight 236.31 g/mol [1]

Appearance White solid/powder

Melting Point 146 °C[2]

Table 2: Hazard Identification and Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b096684?utm_src=pdf-interest
https://www.benchchem.com/product/b096684?utm_src=pdf-body
https://www.benchchem.com/product/b096684?utm_src=pdf-body
https://www.benchchem.com/product/b096684?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/85154
https://www.sigmaaldrich.com/JP/ja/product/aldrich/361666
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Pictograms
Required Personal
Protective Equipment

Skin Irritant (Category 2)[1][3]

[4][5]
Warning Protective gloves, Lab coat

Serious Eye Irritant (Category

2)[1][3][4][5]
Warning Safety glasses/goggles[3]

May cause respiratory irritation

(Category 3)[3][4][5]
Warning

Use in a well-ventilated area or

with respiratory protection[3]

Note: While some safety data sheets classify 4-(Heptyloxy)benzoic acid as not a hazardous

substance, others identify it as a skin and eye irritant[1][3][4][5]. It is recommended to handle it

with the appropriate precautions as outlined above.

Experimental Protocol: Disposal of 4-
(Heptyloxy)benzoic Acid
The following procedure outlines the recommended steps for the safe disposal of 4-
(Heptyloxy)benzoic acid and its contaminated containers.

1. Personal Protective Equipment (PPE) Confirmation:

Before handling the chemical, ensure you are wearing the appropriate PPE as specified in

Table 2, including a lab coat, safety goggles, and chemical-resistant gloves.

2. Waste Segregation:

Designate a specific, clearly labeled waste container for 4-(Heptyloxy)benzoic acid and any

materials contaminated with it.

The container should be made of a material compatible with the chemical and have a secure

lid.

3. Disposal of Unused Product:

Do not dispose of 4-(Heptyloxy)benzoic acid down the drain or in regular trash.
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Carefully transfer the solid waste into the designated hazardous waste container.

Avoid generating dust during the transfer. If the product is a fine powder, conduct the transfer

in a fume hood or a well-ventilated area.[3]

4. Disposal of Empty Containers:

"Empty" containers may still retain chemical residues.

Triple rinse the container with a suitable solvent (e.g., ethanol or acetone).

The rinsate should be collected and disposed of as hazardous waste in the designated

container.

After triple rinsing, the container can be disposed of according to your institution's guidelines

for decontaminated lab waste.

5. Spill Management:

In case of a spill, avoid breathing in any dust.[3]

Wear your full PPE.

Carefully sweep up the spilled solid material and place it in the designated hazardous waste

container.[3]

Clean the spill area with a suitable solvent and collect the cleaning materials for disposal as

hazardous waste.

6. Waste Pickup and Disposal:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Arrange for the disposal of the waste through your institution's environmental health and

safety (EHS) office or a licensed chemical waste disposal contractor.[3][4]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 4-
(Heptyloxy)benzoic acid.

Start: Need to Dispose of
4-(Heptyloxy)benzoic acid

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

What is being disposed of?

Unused Product

Solid Waste

Empty Container

Container

Spill Cleanup Materials

Contaminated Materials

Step 2: Transfer to Labeled
Hazardous Waste Container

Step 3: Triple Rinse Container
with Suitable Solvent

Step 6: Securely Store
Sealed Waste Container

Step 4: Collect Rinsate in
Hazardous Waste Container

Step 5: Dispose of Rinsed Container
as per Institutional Guidelines

Step 7: Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-(Heptyloxy)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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